Cas no 604-51-3 (deptropine)

• Product Name: deptropine
• CAS No: 604-51-3
• Molecular Formula: C₂₃H₂₇NO
• Molecular Weight: 333.46658
• CID: 93664

deptropine Properties

Names and Identifiers

• deptropine
• 3-(10,11-dihydrodibenzo(a,d)cyclohepten-5-yloxy)tropane
• Deptropine Maleate
• 3-(6,11-dihydro-5H-dibenzo[1,2-a:1',2'-e][7]annulen-11-yloxy)-8-methyl-8-azabicyclo[3.2.1]octane
• 8-Azabicyclo[3.2.1]octane,3-[(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl)oxy]-8-methyl-,endo
• Deptropine (INN)

• InChIKey： ZWPODSUQWXAZNC-YOFSQIOKSA-N
• Inchi： InChI=1S/C23H27NO/c1-24-18-12-13-19(24)15-20(14-18)25-23-21-8-4-2-6-16(21)10-11-17-7-3-5-9-22(17)23/h2-9,18-20,23H,10-15H2,1H3/t18-,19+,20?
• SMILES： O(C1C2=CC=CC=C2CCC2=CC=CC=C12)C1C[C@]2([H])CC[C@]([H])(C1)N2C

Computed Properties

• Exact Mass: 333.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 333.209
• Heavy Atom Count: 25
• Complexity: 427
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• LogP: 4.45430
• PSA: 12.47000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes